Cas no 1208080-71-0 (4-(Pentafluoroethyl)-3-(trifluoromethyl)benzoic Acid)

• Product Name: 4-(Pentafluoroethyl)-3-(trifluoromethyl)benzoic Acid
• CAS No: 1208080-71-0
• MF: C₁₀H₄F₈O₂
• MW: 308.124791145325
• MDL: MFCD23381983
• CID: 2619323
• PubChem ID: 75406224
• Update Time: 2025-06-29

4-(Pentafluoroethyl)-3-(trifluoromethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(Pentafluoroethyl)-3-(trifluoromethyl)benzoic Acid
• AKOS017344922
• 4-Pentafluoroethyl-3-trifluoromethylbenzoic acid
• MFCD23381983
• 1208080-71-0
• 4-(Pentafluoroethyl)-3-(trifluoromethyl)benzoicacid
• 4-(Perfluoroethyl)-3-(trifluoromethyl)benzoic acid
• 4-(1,1,2,2,2-Pentafluoroethyl)-3-(trifluoromethyl)benzoic acid
• CS-0456928

• MDL： MFCD23381983
• Inchi： 1S/C10H4F8O2/c11-8(12,10(16,17)18)5-2-1-4(7(19)20)3-6(5)9(13,14)15/h1-3H,(H,19,20)
• InChI Key： UIFPBYKGKIDHJJ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(C(=O)O)=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 308.00835466g/mol
• Monoisotopic Mass: 308.00835466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(Pentafluoroethyl)-3-(trifluoromethyl)benzoic Acid

4-(Pentafluoroethyl)-3-(trifluoromethyl)benzoic Acid: A Comprehensive Overview

4-(Pentafluoroethyl)-3-(trifluoromethyl)benzoic Acid, identified by the CAS number 1208080-71-0, is a highly fluorinated organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a pentafluoroethyl group at the para position and a trifluoromethyl group at the meta position. The presence of multiple fluorine atoms in its structure contributes to its distinctive chemical properties, including high thermal stability, low solubility in polar solvents, and strong electron-withdrawing effects.

The synthesis of 4-(Pentafluoroethyl)-3-(trifluoromethyl)benzoic Acid typically involves multi-step organic reactions, often utilizing electrophilic aromatic substitution or coupling reactions. Recent advancements in fluorination techniques have enabled more efficient and environmentally friendly methods for the preparation of this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl group onto the aromatic ring, followed by subsequent fluorination steps to achieve the desired pentafluoroethyl substitution.

The compound's structure makes it highly versatile for various applications. In the field of medicinal chemistry, it has been investigated as a potential lead compound for drug development due to its ability to modulate specific biological targets. Recent studies have highlighted its potential as a ligand for G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases such as cardiovascular disorders and central nervous system diseases. The high lipophilicity imparted by the fluorine atoms enhances its ability to cross cellular membranes, making it an attractive candidate for drug delivery systems.

In addition to its pharmaceutical applications, 4-(Pentafluoroethyl)-3-(trifluoromethyl)benzoic Acid has also found utility in material science. Its unique electronic properties make it suitable for use in advanced materials such as high-performance polymers and electronic devices. Researchers have explored its incorporation into polymer matrices to enhance mechanical strength and thermal stability. Furthermore, its ability to act as a precursor for other fluorinated compounds has opened new avenues in the synthesis of specialty chemicals.

The environmental impact of this compound has also been a subject of recent research. Due to its high stability and persistence in the environment, concerns have been raised regarding its potential accumulation in ecosystems. Studies have shown that while it exhibits low toxicity towards aquatic organisms under standard laboratory conditions, further investigations are needed to assess its long-term effects in real-world scenarios. Regulatory agencies are increasingly focusing on the development of guidelines for handling and disposing of such compounds to minimize their environmental footprint.

From a toxicological perspective, 4-(Pentafluoroethyl)-3-(trifluoromethyl)benzoic Acid has been subjected to rigorous safety assessments. Acute and chronic toxicity studies indicate that it poses minimal risk to human health when handled appropriately. However, due to its strong electron-withdrawing nature, prolonged exposure may lead to skin irritation or respiratory issues in sensitive individuals. Proper personal protective equipment (PPE) is recommended during handling to ensure worker safety.

The future of this compound lies in further exploration of its applications across diverse fields. Ongoing research is focused on optimizing its synthesis pathways to improve yield and reduce costs. Additionally, efforts are being made to harness its unique properties for innovative applications such as sensors and catalytic systems. Collaborative efforts between academia and industry are expected to drive further advancements in understanding and utilizing this compound effectively.

In conclusion, 4-(Pentafluoroethyl)-3-(trifluoromethyl)benzoic Acid, with its CAS number 1208080-71-0, represents a promising compound with wide-ranging applications across multiple disciplines. Its chemical properties make it an invaluable tool in drug discovery, material science, and environmental chemistry. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly significant role in advancing scientific innovation.